Cas no 5431-51-6 ( )

• Product Name: &nbsp
• CAS No: 5431-51-6
• MF: C₁₆H₂₁Cl₂N₃O
• MW: 342.263441801071
• CID: 940632
• PubChem ID: 224802
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[(5,8-dichloroquinolin-4-yl)amino]-3-(diethylamino)propan-2-ol
• 1-Diaethylamino-3-(5,8-dichlor-[4]chinolylamino)-propan-2-ol
• 1-diethylamino-3-(5,8-dichloro-[4]quinolylamino)-propan-2-ol
• AC1L5DKC
• AC1Q3OEB
• AR-1B8745
• CTK5A0467
• HMS3086L19
• KST-1B6471
• NSC13592
• SMR001547816
• MLS002638330
• DTXSID60279654
• 5431-51-6
• 1-[(5,8-dichloroquinolin-4-yl)amino]-3-diethylamino-propan-2-ol
• DS-008519
• CHEMBL1704240
• NSC-13592
•  

• Inchi： 1S/C16H21Cl2N3O/c1-3-21(4-2)10-11(22)9-20-14-7-8-19-16-13(18)6-5-12(17)15(14)16/h5-8,11,22H,3-4,9-10H2,1-2H3,(H,19,20)
• InChI Key： BZWHSBUIROLLNN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=C(C=CN=2)NCC(CN(CC)CC)O)Cl

Computed Properties

• Exact Mass: 341.10643
• Monoisotopic Mass: 341.106168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4
• XLogP3: 3.6

Experimental Properties

• Density: 1.294
• Boiling Point: 522.2°C at 760 mmHg
• Flash Point: 269.6°C
• Refractive Index: 1.634
• PSA: 48.39
• LogP: 3.72920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines